molecular formula C17H31NO4 B8490691 Tert-butyl 9-(2-hydroxyethoxy)-3-azaspiro[5.5]undecane-3-carboxylate

Tert-butyl 9-(2-hydroxyethoxy)-3-azaspiro[5.5]undecane-3-carboxylate

Cat. No.: B8490691
M. Wt: 313.4 g/mol
InChI Key: SXQYFTSFJYHGFL-UHFFFAOYSA-N
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Description

Tert-butyl 9-(2-hydroxyethoxy)-3-azaspiro[5.5]undecane-3-carboxylate is a useful research compound. Its molecular formula is C17H31NO4 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H31NO4

Molecular Weight

313.4 g/mol

IUPAC Name

tert-butyl 9-(2-hydroxyethoxy)-3-azaspiro[5.5]undecane-3-carboxylate

InChI

InChI=1S/C17H31NO4/c1-16(2,3)22-15(20)18-10-8-17(9-11-18)6-4-14(5-7-17)21-13-12-19/h14,19H,4-13H2,1-3H3

InChI Key

SXQYFTSFJYHGFL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2(CCC(CC2)OCCO)CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

NaBH4 (13.46 mmol, 2.0 eq.) was added portion wise to a stirred solution of tert-butyl 9-(2-oxoethoxy)-3-azaspiro[5.5]undecane-3-carboxylate (6.73 mmol, 1.0 eq.) in MeOH (65 ml) at 0° C. and the resulting reaction mixture was stirred at 25° C. for 16 h. The solvent was evaporated under reduced pressure. The residue was dissolved in ethyl acetate (300 ml) and washed with water (200 ml) and brine (200 ml). The organic layer was dried over sodium sulfate and concentrated under reduced pressure to give the crude product. The crude product was purified by silica gel column chromatography eluting with 20% ethyl acetate in hexanes to give the desired product as a yellow sticky solid. Yield: 40%
Name
Quantity
13.46 mmol
Type
reactant
Reaction Step One
Name
tert-butyl 9-(2-oxoethoxy)-3-azaspiro[5.5]undecane-3-carboxylate
Quantity
6.73 mmol
Type
reactant
Reaction Step One
Name
Quantity
65 mL
Type
solvent
Reaction Step One
Yield
40%

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